7-Chloro-1-(2-chlorophenyl)isoquinoline-3-carboxylic acid
Cat. No. B8619256
M. Wt: 318.2 g/mol
InChI Key: GOWNRPOVEQSARC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04499094
Procedure details
Operations are carried out as for Example 7, starting from 3.18 g of 7-chloro 1-(2-chloro phenyl) isoquinoline 3-carboxylic acid, 1.16 g of triethylamine, 1.25 g of ethyl chloroformate and 0.95 g of diethylamine in 100 ml of chloroform. 2.2 g of N,N-diethyl 7-chloro 1-(2-chloro phenyl) isoquinoline 3-carboxamide, melting at 145° C., are obtained.
Quantity
3.18 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:11]=[C:10]2[C:5]([CH:6]=[C:7]([C:19]([OH:21])=O)[N:8]=[C:9]2[C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=2[Cl:18])=[CH:4][CH:3]=1.[CH2:22]([N:24](CC)[CH2:25][CH3:26])[CH3:23].ClC(OCC)=O.C(NCC)C>C(Cl)(Cl)Cl>[CH2:22]([N:24]([CH2:25][CH3:26])[C:19]([C:7]1[N:8]=[C:9]([C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=2[Cl:18])[C:10]2[C:5]([CH:6]=1)=[CH:4][CH:3]=[C:2]([Cl:1])[CH:11]=2)=[O:21])[CH3:23]
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Inputs
Step One
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Name
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|
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Quantity
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3.18 g
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Type
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reactant
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Smiles
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ClC1=CC=C2C=C(N=C(C2=C1)C1=C(C=CC=C1)Cl)C(=O)O
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Step Two
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Name
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Quantity
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1.16 g
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Step Three
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Name
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Quantity
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1.25 g
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Type
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reactant
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Smiles
|
ClC(=O)OCC
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Step Four
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Name
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Quantity
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0.95 g
|
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Type
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reactant
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Smiles
|
C(C)NCC
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Step Five
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Name
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Quantity
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100 mL
|
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Type
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solvent
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Smiles
|
C(Cl)(Cl)Cl
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
C(C)N(C(=O)C=1N=C(C2=CC(=CC=C2C1)Cl)C1=C(C=CC=C1)Cl)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 59% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
